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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of β-D-lactose
octaacetate in common laboratory solvents. The information is curated for professionals in

research and development who require a thorough understanding of this compound's physical

properties for applications in drug formulation and chemical synthesis.

Introduction to β-D-Lactose Octaacetate
β-D-Lactose octaacetate is a fully acetylated derivative of lactose, a disaccharide composed

of galactose and glucose units. The presence of eight acetyl groups significantly alters the

molecule's polarity, rendering it substantially more hydrophobic than its parent sugar, lactose.

This increased hydrophobicity dictates its solubility profile, making it readily soluble in many

organic solvents while having limited solubility in aqueous solutions. Understanding this

solubility is critical for its use as a synthetic intermediate, in the formulation of drug delivery

systems, and in materials science.

Quantitative Solubility Data
Precise quantitative solubility data for β-D-lactose octaacetate in a wide range of solvents is

not extensively documented in publicly available literature. However, a key quantitative data

point has been identified:

Table 1: Quantitative Solubility of β-D-Lactose Octaacetate
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Solvent Solubility ( g/100 mL) Temperature (°C)

Dimethyl Sulfoxide (DMSO) 10.0[1] Not Specified

To provide a broader perspective, the following table presents quantitative solubility data for

sucrose octaacetate, a structurally similar acetylated disaccharide. While not identical, this data

can offer valuable insights into the expected solubility behavior of β-D-lactose octaacetate.

Table 2: Quantitative Solubility of Sucrose Octaacetate (for comparison)

Solvent Solubility ( g/100 mL) Temperature (°C)

Water 0.025 - 0.14[2][3] Room Temperature

Ethanol 9.0[4] Not Specified

Qualitative Solubility Profile
Qualitative assessments from various sources provide a clearer picture of the solvents in which

β-D-lactose octaacetate is readily soluble. This information is summarized below.

Table 3: Qualitative Solubility of β-D-Lactose Octaacetate

Solvent Solubility

Acetone Soluble[5]

Chloroform Soluble[5][6][7]

Dichloromethane (DCM) Soluble[8]

Dimethylformamide (DMF) Soluble[8]

Ethyl Acetate (EtOAc) Soluble[8]

Methanol (MeOH) Soluble[8]

Water Less soluble/Insoluble[5]
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Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a

compound like β-D-lactose octaacetate. This method is based on the principle of creating a

saturated solution and then quantifying the amount of dissolved solute.

Objective: To determine the solubility of β-D-lactose octaacetate in a specific solvent at a

controlled temperature.

Materials:

β-D-Lactose Octaacetate

Selected Solvent (e.g., Ethanol)

Analytical Balance

Vials with screw caps

Constant temperature bath (e.g., water bath or incubator)

Magnetic stirrer and stir bars

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) or a UV-Vis Spectrophotometer for

quantification.

Methodology:

Preparation of a Saturated Solution:

Add an excess amount of β-D-lactose octaacetate to a vial containing a known volume of

the selected solvent. The excess solid is crucial to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.
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Place the vial in a constant temperature bath set to the desired temperature (e.g., 25 °C).

Stir the mixture vigorously using a magnetic stirrer for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

Sample Collection and Filtration:

After the equilibration period, stop the stirring and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)

using a syringe.

Immediately filter the supernatant through a syringe filter into a clean, pre-weighed vial to

remove any undissolved particles.

Quantification of the Dissolved Solute:

Gravimetric Method:

Weigh the vial containing the filtered saturated solution.

Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a

temperature that will not degrade the solute.

Once the solvent is completely removed, weigh the vial again. The difference in weight

corresponds to the mass of the dissolved β-D-lactose octaacetate.

Chromatographic/Spectroscopic Method:

Accurately dilute the filtered saturated solution with a known volume of the solvent in a

volumetric flask.

Analyze the diluted solution using a pre-calibrated HPLC or UV-Vis spectrophotometer

to determine the concentration of β-D-lactose octaacetate. A calibration curve should

be prepared beforehand using standard solutions of known concentrations.

Calculation of Solubility:
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Calculate the solubility in grams per 100 mL of solvent using the determined mass or

concentration of the solute and the volume of the solvent.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for determining the solubility of an

organic compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Sampling

Quantification

Result

Add excess solute to solvent

Equilibrate at constant temperature

Stir to ensure saturation

Allow solid to settle

Equilibrium Reached

Withdraw supernatant

Filter supernatant

Gravimetric or
Spectroscopic/Chromatographic Analysis

Filtered Sample

Calculate Solubility
(g/100 mL)

Concentration Data

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the experimental determination of solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15565655?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

